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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763

Disclaimer: Alorac is an obsolete plant growth regulator and herbicide that is not approved for
general use in most developed countries.[1] Published data regarding its environmental fate,
ecotoxicity, and human toxicity are very limited.[1] The following application notes and protocols
have been compiled from available scientific information and are intended for controlled
research purposes only.

Introduction

Alorac is a synthetic, halogenated aliphatic compound formerly used as a plant growth
regulator and pre-emergent herbicide.[1] It was utilized to control a variety of common weeds in
field crops and ornamentals by reducing internodal elongation.[1] Its primary mode of action is
the inhibition of gibberellin biosynthesis, a critical pathway for plant growth and development.[1]
Due to its status as an obsolete chemical, researchers should exercise caution and adhere to
all institutional and governmental safety regulations when handling this compound.

Chemical and Physical Properties

A summary of the key chemical properties of Alorac is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b095763?utm_src=pdf-interest
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

Pesticide Type Plant Growth Regulator, Herbicide
Substance Group Halogenated aliphatic herbicide
Chemical Formula CsHCIs0s

Mode of Action Gibberellin biosynthesis inhibitor

Barnyardgrass, crabgrass, chickweed, pigweed,
Example Pests
lambsquarters

Example Applications Field crops, ornamentals

Source: University of Hertfordshire, AERU Database[1]

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis

Alorac functions by inhibiting the biosynthesis of gibberellins (GAs), a class of phytohormones
that regulate key developmental processes including stem elongation, germination, and
flowering. By blocking specific enzymatic steps in the GA synthesis pathway, Alorac leads to
stunted growth and reduced competitive ability in susceptible weed species. The inhibition of
internodal elongation is a classic symptom of GA deficiency.[1]
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Simplified pathway of Alorac's mode of action as a Gibberellin (GA) biosynthesis inhibitor.

Protocols for Efficacy Testing in a Research Setting

As specific historical application protocols for Alorac are not readily available, the following
represents a generalized methodology for evaluating the pre-emergent efficacy of a soil-applied
herbicide like Alorac under controlled laboratory or greenhouse conditions.

Objective: To determine the dose-dependent efficacy of Alorac on selected weed species.

Materials:
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e Technical grade Alorac

e Solvent for stock solution (e.g., acetone, DMSO)

o Pots or trays filled with standardized soil mix

o Seeds of target weed species (e.g., Echinochloa crus-galli (barnyardgrass), Amaranthus
retroflexus (pigweed))

o Controlled environment growth chamber or greenhouse

e Laboratory balance, glassware, and pipettes

e Spray chamber calibrated for herbicide application

Protocol:

e Seed Planting:

o Fill pots (e.g., 10 cm diameter) with a sterilized, uniform soil mix.

o Sow a predetermined number of seeds (e.g., 20-25) of a single weed species
approximately 1-2 cm deep in each pot.

o Prepare multiple pots per treatment group for replication (minimum 3-4 replicates
recommended).

e Preparation of Alorac Solutions:

o Prepare a high-concentration stock solution of Alorac in a suitable solvent.

o Create a series of dilutions from the stock solution to achieve the desired application rates
(e.g., 0.1, 0.5, 1.0, 2.0 kg a.i./ha).

o Include a "solvent only” control and an "untreated" control (water spray).

» Herbicide Application:

o Place the seeded pots in a calibrated laboratory spray chamber.
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o Apply the prepared Alorac solutions evenly to the soil surface. Ensure the application
volume corresponds to a realistic field application rate (e.g., 200-400 L/ha).

o Allow the treated pots to dry briefly before moving.

e |ncubation and Growth:

o Transfer the pots to a growth chamber or greenhouse with controlled conditions (e.g.,
25°C/20°C day/night temperature, 16-hour photoperiod).

o Water the pots as needed, typically by sub-irrigation, to avoid disturbing the treated soill
surface.

» Data Collection and Analysis:

o At a predetermined time point (e.g., 14-21 days after treatment), assess the efficacy of the
treatments.

o Collect data on:

» Percent emergence: Count the number of emerged seedlings in each pot relative to the
untreated control.

» Biomass reduction: Carefully remove all emerged seedlings, wash the roots, and dry
them in an oven at 60-70°C until a constant weight is achieved. Weigh the total biomass
for each pot.

» Phytotoxicity rating: Visually score the seedlings for injury symptoms (stunting,
chlorosis) on a scale (e.g., 0 = no injury, 100 = complete death).

o Analyze the data using appropriate statistical methods (e.g., ANOVA, regression analysis)
to determine the dose-response relationship.
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Generalized experimental workflow for evaluating Alorac's pre-emergent herbicidal activity.

Safety Precautions

Given the lack of comprehensive toxicological data, researchers must handle Alorac with a
high degree of caution.

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(e.g., nitrile), and safety glasses.[2]

+ Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid
creating dust or aerosols.
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» Disposal: Dispose of all waste (unused chemical, contaminated materials) in accordance
with institutional and local environmental regulations for hazardous materials.

o Spills: Have a spill kit readily available. In case of a spill, follow established laboratory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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